Cas no 89776-55-6 (3,4-Dimethyl-1H-pyrrole-2-carboxylic acid)

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrrole core structure, featuring methyl substituents at the 3- and 4-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its pyrrole scaffold is valuable for constructing complex molecules due to its electron-rich aromatic system, which facilitates further functionalization. The carboxylic acid group enhances reactivity, enabling coupling reactions, esterifications, and amide formations. The methyl groups contribute to steric and electronic modulation, influencing regioselectivity in subsequent transformations. This compound is characterized by its stability and compatibility with a range of synthetic conditions, making it a practical choice for research and industrial applications.
3,4-Dimethyl-1H-pyrrole-2-carboxylic acid structure
89776-55-6 structure
Product Name:3,4-Dimethyl-1H-pyrrole-2-carboxylic acid
CAS No:89776-55-6
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD00030400
CID:589505
PubChem ID:587210
Update Time:2025-05-26

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethyl-1H-pyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-
    • 3,4‐DIMETHYL‐1H‐PYRROLE‐2‐CARBOXYLIC ACID
    • IEOJTKFLLYADNV-UHFFFAOYSA-N
    • 4880AC
    • PB17071
    • ST24022459
    • AM20120296
    • A843304
    • 3,4-Dimethyl-1H-pyrrole-2-carboxylic acid (ACI)
    • Pyrrole-2-carboxylic acid, 3,4-dimethyl- (7CI)
    • DTXSID70343072
    • SCHEMBL9748278
    • AKOS006343999
    • J-511218
    • DTXCID30294152
    • SY097279
    • 3,4-dimethylpyrrole-2-carboxylic acid
    • 3,4-Dimethyl-1H-pyrrole-2-carboxylicacid
    • AS-34070
    • EN300-115860
    • CS-0051604
    • 89776-55-6
    • MFCD00030400
    • MDL： MFCD00030400
    • Inchi： 1S/C7H9NO2/c1-4-3-8-6(5(4)2)7(9)10/h3,8H,1-2H3,(H,9,10)
    • InChI Key： IEOJTKFLLYADNV-UHFFFAOYSA-N
    • SMILES： O=C(C1=C(C)C(C)=CN1)O

Computed Properties

  • Exact Mass: 139.063
  • Monoisotopic Mass: 139.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.233
  • Boiling Point: 326.2°C at 760 mmHg
  • Flash Point: 151.1°C
  • Refractive Index: 1.574

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Security Information

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3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Production Method

Production Method 1

938-75-0 938-75-0
89776-55-6 89776-55-6
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water
Reference
Large scale, efficient synthesis of 9-unsubstituted dipyrrinone
Chen, Qingqi; Wang, Tianyu; Zhang, Yi; Wang, Qiuan; Ma, Jinshi, Synthetic Communications, 2002, 32(7), 1031-1040

Production Method 2

954-92-7 954-92-7
89776-55-6 89776-55-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran
Reference
Synthesis and dihydrogen phosphate binding properties of pyrrole containing ansa-ferrocenes
Sessler, Jonathan L.; Zimmerman, Rebecca S.; Kirkovits, Gregory J.; Gebauer, Andreas; Scherer, Markus, Journal of Organometallic Chemistry, 2001, 637, 637-639

Production Method 3

938-75-0 938-75-0
89776-55-6 89776-55-6
Reaction Conditions
1.1 Solvents: Water
Reference
Exciton coupling from dipyrrinone chromophores
Byun, Young Seok; Lightner, David A., Journal of Organic Chemistry, 1991, 56(21), 6027-33

Production Method 4

938-75-0 938-75-0
89776-55-6 89776-55-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
5-Unsubstituted 2-pyrrolecarboxaldehydes for porphyrin synthesis and the cyanovinyl protecting group
Paine, John B. III; Dolphin, David, Journal of Organic Chemistry, 1988, 53(12), 2787-95

3,4-Dimethyl-1H-pyrrole-2-carboxylic acid Raw materials

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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89776-55-6)3,4-Dimethyl-1H-pyrrole-2-carboxylic acid
Order Number:A843304
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:59
Price ($):288.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89776-55-6)3,4-Dimethyl-1H-pyrrole-2-carboxylic acid
A843304
Purity:99%
Quantity:5g
Price ($):288.0
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